Strontium cation

• CAS No.: 22537-39-9
• Molecular Formula: Sr+2
• Molecular Weight: 87.6 g/mol
• IUPAC Name: strontium(2+)
• InChI: InChI=1S/Sr/q+2
• InChI Key: PWYYWQHXAPXYMF-UHFFFAOYSA-N
• SMILES: [Sr+2]
• melting_point: 777°C
• Key on ui other cas no.: 145361-94-0; 121831-99-0; 66650-08-6; 83015-89-8; 7440-24-6
• physical_description: Solid

Description

Strontium (Sr²⁺) is a divalent alkaline earth metal cation belonging to Group 2 of the periodic table. It shares chemical similarities with calcium (Ca²⁺) due to comparable ionic radii (Sr²⁺: 1.18 Å; Ca²⁺: 1.00 Å) and charge, enabling partial substitution in biological and geological systems . Strontium exists as four stable isotopes (⁸⁴Sr, ⁸⁶Sr, ⁸⁷Sr, ⁸⁸Sr), with ⁸⁷Sr being radiogenic and used for isotopic tracing in environmental and biological studies . In nature, Sr²⁺ is found in minerals like celestine (SrSO₄) and strontianite (SrCO₃), and it plays roles in bone metabolism, where it can mimic calcium in osteoblast and osteoclast activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

Strontium cation can be prepared through various methods, including liquid-liquid extraction and ion exchange. One common method involves the use of crown ethers in ionic liquids to extract strontium from acidic solutions. The extraction process can be represented by the following equation:

$$\text{Sr}^{2+} + \text{CE} + 2 \text{NO}_3^- \leftrightarrow \left[\text{Sr} \cdot \text{CE} \cdot (\text{NO}_3)_2\right]_{\text{org}}$$Sr2++CE+2NO3−​↔[Sr⋅CE⋅(NO3​)2​]org​

where CE represents the crown ether .

Industrial Production Methods

Industrial production of this compound often involves the separation of soluble Sr²⁺ ions from water, mainly seawater, through methods such as adsorption, chemical precipitation, ion exchange, membrane technology, and solvent extraction. Adsorption and membrane processes are particularly popular due to their efficiency and ease of regeneration .

Chemical Reactions Analysis

Types of Reactions

Strontium cation undergoes various types of chemical reactions, including:

Oxidation: Strontium reacts with oxygen to form strontium oxide (SrO).

Reduction: Strontium can be reduced from its compounds to elemental strontium.

Substitution: Strontium can replace other cations in compounds due to its similar ionic radius.

Common Reagents and Conditions

Hydrochloric Acid: Strontium reacts readily with hydrochloric acid to form strontium chloride (SrCl₂) and hydrogen gas.

Sulfuric Acid: Strontium reacts with sulfuric acid to form strontium sulfate (SrSO₄), which is insoluble in water .

Major Products

Strontium Hydroxide: Formed when strontium reacts with water.

Strontium Nitride: Formed when strontium reacts with nitrogen in the air .

Scientific Research Applications

Bone Health and Osteoporosis Treatment

Strontium plays a crucial role in bone metabolism. It can substitute for calcium in bone mineralization, enhancing bone density and strength. Strontium ranelate, a pharmaceutical formulation, is widely used to treat osteoporosis by:

• Inhibiting Osteoclast Activity : Strontium enhances osteoblast function while inhibiting osteoclasts, leading to increased bone formation and reduced resorption .
• Regulating Gene Expression : It promotes the expression of osteogenesis-related genes such as Runx2 and alkaline phosphatase through various signaling pathways, including the Wnt signaling pathway .
• Clinical Efficacy : Clinical studies have shown that daily administration of strontium ranelate significantly reduces fracture risk in postmenopausal women .

Dental Applications

Strontium is utilized in dentistry for its beneficial effects on dental materials:

• Radiopacity : Strontium compounds are incorporated into dental materials to enhance their radiopacity, aiding in diagnostic imaging .
• Antimicrobial Properties : Strontium has demonstrated antimicrobial effects, making it useful in the formulation of dental cements and composites .
• Dentin Regeneration : It promotes remineralization of enamel and dentin, alleviating dentin hypersensitivity .

Nuclear Waste Management

Strontium-90, a radioactive isotope of strontium, poses environmental hazards due to its long half-life. Innovative methods are being developed for its remediation:

• Nanoporous Materials : Nanoporous alumino-borosilicate materials have been designed to sorb strontium ions from liquid waste effectively. Studies indicate a maximum sorption capacity of 163.08 mg/g under optimized conditions .
• Detection Technologies : Advanced sensing technologies utilizing strontium ions have been developed for the detection of low concentrations of strontium in environmental samples, enhancing safety protocols around nuclear waste .

Bioactive Glasses

Strontium-doped bioactive glasses are emerging as promising materials for bone tissue engineering:

• Enhanced Osteoconductivity : Strontium ions improve the bioactivity of glasses used in bone repair, facilitating better integration with natural bone tissue .
• Composite Materials : Strontium-doped bioactive glasses are being combined with polymeric matrices to create osteoinductive composites that promote bone regeneration .

Strontium Ranelate in Osteoporosis

A long-term clinical study involving 5,000 patients demonstrated that strontium ranelate reduced vertebral fractures by 41% over three years compared to placebo controls. However, concerns regarding cardiovascular risks led to regulatory scrutiny and recommendations for careful patient selection .

Strontium Sorption in Wastewater Treatment

Research at Pacific Northwest National Laboratory showed that nanoporous materials could effectively remove strontium from contaminated water sources, achieving significant reductions in strontium levels through optimized contact time and pH adjustments .

Mechanism of Action

Strontium cation exerts its effects through several mechanisms:

Bone Formation: Strontium increases bone formation by osteoblasts and reduces bone resorption by osteoclasts, making it useful in treating osteoporosis.

Calcium Signaling: Strontium mimics calcium in biological systems, influencing calcium signaling pathways and promoting bone health

Comparison with Similar Compounds

Alkaline Earth Metal Cations: Calcium (Ca²⁺) and Magnesium (Mg²⁺)

Chemical and Structural Similarities

• Ionic Radii and Charge : Sr²⁺ (1.18 Å) is larger than Ca²⁺ (1.00 Å) and Mg²⁺ (0.72 Å), affecting bonding strength and substitution in minerals. For example, Sr²⁺ replaces Ca²⁺ in carbonate minerals but forms weaker bonds due to lower charge density .
• Environmental Sorption : In sediment-water systems, Sr²⁺ competes with Ca²⁺ and Mg²⁺ for sorption sites. Elevated Ca²⁺/Mg²⁺ concentrations reduce Sr²⁺ sorption by 30–50% due to competitive ion exchange, as shown in simulated wastewater studies .

Transition Metal Cations: Cesium (Cs⁺)

Sorption Behavior in Environmental Systems

• Mechanisms : Both Sr²⁺ and Cs⁺ undergo ion exchange in phyllosilicates (e.g., chlorite) and zeolites. However, Cs⁺ (ionic radius: 1.67 Å) exhibits higher sorption affinity due to its larger size and preferential binding to frayed edge sites (FES) in clay minerals .

• Distribution Coefficients (Kd) :

  Mineral Phase	Kd (Sr²⁺) (mL/g)	Kd (Cs⁺) (mL/g)
  Chlorite	~10³	~10⁴
  Zeolite	~10³	~10⁴
  Calcite	~10²	<10²

  Data from fractured rock and sediment studies .

Adsorbent Efficacy

• Prussian blue (iron hexacyanoferrate) shows high selectivity for Cs⁺ (Kd > 10⁴ mL/g) but lower efficiency for Sr²⁺. In contrast, ammonium phosphomolybdate selectively adsorbs Sr²⁺ in mixed-ion solutions (1 mM competing ions) .

Functional Analogues in Materials Science

Strontium Germanates vs. Silicates

• In high-pressure phases like SrGe₂O₅, Sr²⁺ occupies cuboctahedral sites, with GeO₄/GeO₆ polyhedra showing rigidity compared to SrO₁₂. Substitution with smaller cations (e.g., Ba²⁺) destabilizes the lattice due to size mismatch, unlike Ca²⁺ substitutions in silicates .

Magnetic Materials

• In SrFe₁₂O₁₉ ferrites, substitution of Sr²⁺ with La³⁺ and Fe³⁺ with Co²⁺ enhances magnetic coercivity by 20–30%, a property less achievable with Ca²⁺ due to its smaller ionic radius .

Key Research Findings

Environmental Mobility : Sr²⁺ transport in groundwater is pH-dependent, with Kd values decreasing by 50% in acidic conditions (pH < 5) due to proton competition .

Biomedical Applications : Strontium citrate supplements increase bone mineral density by 8–12% in clinical trials, outperforming calcium in osteoporotic models .

Waste Remediation : Titanium silicates (e.g., CST) immobilize Sr²⁺ in nuclear waste with Kd ~10⁴ mL/g but lack reusability due to irreversible ion exchange .

Q & A

Basic Research Questions

Q. What is the electron configuration of the strontium cation (Sr²⁺), and how does this influence its chemical reactivity?

The this compound (Sr²⁺) forms when a neutral strontium atom (atomic number 38) loses two electrons from its outermost 5s orbital. The resulting electron configuration is [Kr] 4d¹⁰ 5s⁰, equivalent to the noble gas krypton. This stable configuration reduces Sr²⁺'s tendency to participate in redox reactions but enhances its ability to form ionic bonds, particularly with anions like O²⁻, F⁻, and SO₄²⁻. The +2 charge and large ionic radius (≈1.18 Å) favor coordination with oxygen-rich ligands, explaining Sr²⁺'s substitution for Ca²⁺ in minerals such as apatite and calcite .

Q. How does strontium substitute for calcium in mineral lattices, and what experimental techniques confirm this substitution?

Strontium (ionic radius: 1.18 Å) substitutes for calcium (1.00 Å) in mineral lattices due to their similar ionic radii and charge. X-ray diffraction (XRD) and synchrotron-based X-ray absorption spectroscopy (XAS) are used to confirm lattice substitution. For example, in bioapatite, Sr/Ca ratios measured via laser-ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) can reveal Sr²⁺ incorporation dynamics. Isotopic dilution techniques with enriched ⁸⁶Sr or ⁸⁷Sr tracers further quantify substitution efficiency in controlled experiments .

Advanced Research Questions

Q. How can IsoFishR improve reproducibility in ⁸⁷Sr/⁸⁶Sr isotope ratio analysis using laser-ablation MC-ICP-MS?

IsoFishR standardizes data reduction for laser-ablation strontium isotope analysis by automating trimming of unstable signal regions, correcting for instrumental drift, and applying interference corrections (e.g., for ⁸⁷Rb⁺ on ⁸⁷Sr⁺). The software supports both spot and time-resolved analyses, enabling high-resolution spatial profiling (e.g., in otoliths or speleothems). Key features include:

• Changepoint analysis : Identifies statistically significant shifts in ⁸⁷Sr/⁸⁶Sr ratios along transects .
• Data export protocols : Ensures transparent reporting of trimming thresholds, normalization standards, and error propagation . Open-source R-based architecture allows customization for novel filtering algorithms or integration with machine learning tools .

Q. What statistical methods address experimental and geological errors in Rb-Sr isochron regression?

Two-error regression treatments (e.g., York, Williamson) account for uncertainties in both ⁸⁷Rb/⁸⁶Sr and ⁸⁷Sr/⁸⁶Sr measurements. For data with scatter exceeding analytical error ("errorchrons"), Bayesian approaches or maximum-likelihood estimators are recommended to distinguish geological scatter (e.g., open-system behavior) from instrumental noise. Replicate analyses and Student’s t-multipliers adjust error estimates for small sample sizes, while Monte Carlo simulations test isochron robustness .

Q. How do density-functional theory (DFT) methods optimize thermochemical predictions for strontium-containing compounds?

Hybrid functionals (e.g., B3LYP) combining exact exchange and gradient-corrected correlation improve accuracy for Sr²⁺ thermochemistry. For example, Becke’s 1993 functional achieved a 2.4 kcal/mol deviation in atomization energies for SrO and SrF₂ by integrating Hartree-Fock exchange. Basis sets with relativistic corrections (e.g., Stuttgart-Dresden) are critical for modeling Sr’s core electrons in redox-active environments .

Q. What multi-isotope approaches enhance the reliability of strontium-based provenance studies?

Combining ⁸⁷Sr/⁸⁶Sr with δ¹⁸O, δ¹³C, or ¹⁴³Nd/¹⁴⁴Nd ratios reduces false positives in provenance models. For example, in archaeology, Sr-Nd isotope mixing models differentiate local vs. non-local pottery sources. Machine learning algorithms (e.g., random forests) trained on regional isotopic basemaps further refine spatial assignments .

Q. What adsorption mechanisms and isotherm models describe Sr²⁺ removal from aqueous solutions?

Core-shell zeolite@alginate-Ca adsorbents exploit ion-exchange (Sr²⁺ replacing Ca²⁺) and surface complexation. Freundlich isotherms (linearized log-log plots) fit multi-layer adsorption data, while pseudo-second-order kinetics model rate-limiting steps. Competitive adsorption experiments with Na⁺, K⁺, and Mg²⁺ quantify selectivity coefficients, essential for designing Sr²⁺-specific remediation materials .

Q. Methodological Best Practices

• Isotopic Analysis : Normalize ⁸⁷Sr/⁸⁶Sr ratios to NIST SRM 987 (0.71034) and report external precision (±2σ) .
• Computational Studies : Use all-electron relativistic pseudopotentials in DFT to account for Sr’s 4p-4d core-valence interactions .
• Error Reporting : Differentiate analytical vs. geological scatter in Rb-Sr errorchrons using χ² tests and replicate analyses .